Cas no 84436-98-6 (Benzoyl chloride,4-(acetyloxy)-2-methyl-)

Benzoyl chloride,4-(acetyloxy)-2-methyl- structure
84436-98-6 structure
Product Name:Benzoyl chloride,4-(acetyloxy)-2-methyl-
CAS No:84436-98-6
MF:C10H9ClO3
MW:212.629662275314
CID:707269
PubChem ID:11252844
Update Time:2025-04-19

Benzoyl chloride,4-(acetyloxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,4-(acetyloxy)-2-methyl-
    • (4-carbonochloridoyl-3-methylphenyl) acetate
    • Benzoyl chloride, 4-(acetyloxy)-2-methyl- (9CI)
    • SCHEMBL7326050
    • IOYFOZCHGMPWSM-UHFFFAOYSA-N
    • 84436-98-6
    • 4-(ACETYLOXY)-2-METHYL-BENZOYL CHLORIDE
    • DTXSID70460172
    • 4-acetyloxy-2-methylbenzoyl chloride
    • Inchi: 1S/C10H9ClO3/c1-6-5-8(14-7(2)12)3-4-9(6)10(11)13/h3-5H,1-2H3
    • InChI Key: IOYFOZCHGMPWSM-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1C)OC(C)=O)=O

Computed Properties

  • Exact Mass: 212.0240218g/mol
  • Monoisotopic Mass: 212.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.4Ų
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.